Cas no 1806745-72-1 (4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1806745-72-1
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4841721
• Update Time: 2025-05-23

4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H5F3N2O4/c1-4-2-6(13(15)16)12-5(3-14)7(4)17-8(9,10)11/h2-3H,1H3
• InChI Key： IXEXSENIOLLNEY-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=O)=NC(=CC=1C)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.4
• Topological Polar Surface Area: 85

Additional information on 4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

Recent Advances in the Study of 4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS: 1806745-72-1)

4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS: 1806745-72-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and nitro functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of intense scientific inquiry.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of novel heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde serves as a versatile building block for the development of pyridine-based inhibitors targeting specific enzymes involved in inflammatory pathways. The study highlighted the compound's ability to undergo selective transformations, enabling the creation of structurally diverse derivatives with enhanced pharmacological properties.

In addition to its synthetic utility, the biological activity of this compound has also been explored. Research conducted by a team at the University of Cambridge (2024) investigated its potential as an antimicrobial agent. The study revealed that derivatives of 4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde exhibited significant activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The findings suggest that this compound could serve as a scaffold for the development of new antibiotics to address the growing issue of antimicrobial resistance.

Another notable application of this compound is in the field of agrochemicals. A recent report by Bayer AG (2024) detailed its use in the synthesis of novel herbicides. The trifluoromethoxy group, in particular, was found to enhance the herbicidal activity of the resulting compounds, making them effective at lower application rates. This discovery has important implications for sustainable agriculture, as it could lead to the development of more efficient and environmentally friendly herbicides.

Despite these promising findings, challenges remain in the large-scale production and optimization of 4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde. Current synthetic routes often involve multiple steps and require careful control of reaction conditions to achieve high yields and purity. Ongoing research aims to streamline these processes and explore greener alternatives, such as catalytic methods, to improve the compound's accessibility for industrial applications.

In conclusion, 4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS: 1806745-72-1) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential biological activities make it a compound of significant interest. Future studies will likely focus on expanding its applications, optimizing its synthesis, and further elucidating its mechanism of action in various biological systems.